Cas no 1433204-32-0 (N-(4-fluoropyridin-2-yl)-1,1-diphenylmethanimine)

• Product Name: N-(4-fluoropyridin-2-yl)-1,1-diphenylmethanimine
• CAS No: 1433204-32-0
• MF: C₁₈H₁₃FN₂
• MW: 276.307627439499
• MDL: MFCD29059377
• CID: 4599720
• Update Time: 2025-08-04

N-(4-fluoropyridin-2-yl)-1,1-diphenylmethanimine Chemical and Physical Properties

Names and Identifiers

• N-(Diphenylmethylene)-4-Fluoropyridin-2-Amine
• N-(4-fluoropyridin-2-yl)-1,1-diphenylmethanimine

• MDL： MFCD29059377
• Inchi： 1S/C18H13FN2/c19-16-11-12-20-17(13-16)21-18(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-13H
• InChI Key： DYYDMDXSAYEECR-UHFFFAOYSA-N
• SMILES： C1(/N=C(/C2=CC=CC=C2)\C2=CC=CC=C2)=NC=CC(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3

Additional information on N-(4-fluoropyridin-2-yl)-1,1-diphenylmethanimine

N-(4-fluoropyridin-2-yl)-1,1-diphenylmethanimine (CAS 1433204-32-0): A Comprehensive Overview

N-(4-fluoropyridin-2-yl)-1,1-diphenylmethanimine (CAS 1433204-32-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This fluorine-containing imine derivative combines a 4-fluoropyridine moiety with a diphenylmethanimine group, creating a molecule with interesting electronic characteristics and reactivity patterns. The presence of both aromatic systems and the imine functional group makes this compound particularly valuable for synthetic chemistry applications.

The growing interest in fluorinated pyridine derivatives like N-(4-fluoropyridin-2-yl)-1,1-diphenylmethanimine stems from their importance in pharmaceutical research and materials science. Recent studies have shown that fluorine-substituted heterocycles often exhibit enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. This has led to increased demand for such building blocks in drug discovery programs, particularly in the development of kinase inhibitors and other targeted therapies.

From a synthetic chemistry perspective, CAS 1433204-32-0 serves as a versatile intermediate that can participate in various transformations. The imine functionality can undergo nucleophilic addition reactions, while the fluoropyridine ring can participate in cross-coupling reactions or serve as a directing group in metal-catalyzed processes. These properties make it valuable for constructing more complex molecular architectures, especially in the context of medicinal chemistry where scaffold diversity is crucial.

The physical properties of N-(4-fluoropyridin-2-yl)-1,1-diphenylmethanimine are characteristic of aromatic imines. It typically appears as a crystalline solid with moderate solubility in common organic solvents such as dichloromethane, tetrahydrofuran, and dimethylformamide. The fluorine atom at the 4-position of the pyridine ring influences both the electronic distribution and the compound's overall polarity, which can be advantageous for purification processes and subsequent synthetic manipulations.

In materials science applications, compounds like N-(4-fluoropyridin-2-yl)-1,1-diphenylmethanimine have shown promise as precursors for organic electronic materials. The extended π-conjugation system combined with the electron-withdrawing effect of the fluorine atom makes this class of compounds interesting candidates for organic semiconductors or as components in light-emitting materials. Researchers are particularly interested in how the fluoropyridine-imine structure might influence charge transport properties in thin film devices.

The stability profile of CAS 1433204-32-0 is another important consideration for potential applications. Unlike some imine compounds that are prone to hydrolysis, the diphenylmethanimine moiety in this molecule demonstrates enhanced stability due to steric protection from the two phenyl groups. This characteristic makes it more practical for storage and handling in laboratory settings, as well as for use in multi-step synthetic sequences where intermediate stability is crucial.

Analytical characterization of N-(4-fluoropyridin-2-yl)-1,1-diphenylmethanimine typically involves standard techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. The 19F NMR signal provides a distinctive fingerprint for this compound, appearing as a characteristic multiplet due to coupling with adjacent protons on the pyridine ring. This analytical feature is particularly useful for reaction monitoring and purity assessment during synthetic applications.

From a commercial availability standpoint, N-(4-fluoropyridin-2-yl)-1,1-diphenylmethanimine is increasingly being offered by specialty chemical suppliers catering to pharmaceutical and materials science research. The growing demand for fluorinated building blocks has prompted many suppliers to expand their catalogs to include such specialized intermediates. Pricing and availability can vary depending on purity requirements and order quantities, with custom synthesis options also available for researchers requiring larger quantities or specific isotopic labeling.

Environmental and safety considerations for handling CAS 1433204-32-0 are similar to those for most organic compounds of this class. Standard laboratory precautions including proper ventilation, personal protective equipment, and appropriate waste disposal methods should be followed. While not classified as highly hazardous, as with all chemicals, proper risk assessment should be conducted prior to use, particularly regarding potential irritant properties or reactivity with other substances.

The future research directions for N-(4-fluoropyridin-2-yl)-1,1-diphenylmethanimine appear promising, with several potential avenues for exploration. One emerging area involves its use in catalytic asymmetric synthesis, where the chiral imine derivatives could serve as ligands or organocatalysts. Another potential application lies in the development of novel fluorescent probes, leveraging the electronic properties imparted by the fluoropyridine system combined with the extended conjugation of the diphenylmethanimine structure.

In conclusion, N-(4-fluoropyridin-2-yl)-1,1-diphenylmethanimine (CAS 1433204-32-0) represents an interesting and versatile chemical building block with applications spanning pharmaceutical research, materials science, and synthetic methodology development. Its unique combination of fluorine substitution and imine functionality within an aromatic framework provides numerous opportunities for chemical innovation. As research into fluorinated compounds continues to expand, the importance of specialized intermediates like this one is likely to grow accordingly.